Cas no 15028-44-1 (DL-Phenylalanine Methyl Ester)

• Product Name: DL-Phenylalanine Methyl Ester
• CAS No: 15028-44-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 151187
• PubChem ID: 75737
• Update Time: 2025-09-26

DL-Phenylalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, methylester
• DL-Phenylalanine Methyl Ester
• Methyl 2-amino-3-phenylpropanoate
• Methyl 3-phenyl-DL-alaninate
• (2R)-1-methoxy-1-oxo-3-phenylpropan-2-aminium
• methyl phenylalaninate
• Einecs 239-109-5
• DL-Phenylalanine methyl
• rac-[(R*)-α-(Methoxycarbonyl)phenethyl]amine
• rac-(R*)-α-Aminobenzenepropionic acid methyl ester
• rac-(R*)-2-Amino-3-phenylpropionic acid methyl ester
• 15028-44-1
• SCHEMBL74887
• MFCD00800359
• NSC-522409
• NCGC00331552-01
• 2-Amino-3-phenyl-propionic acid methyl ester
• AB01980
• SY074517
• Z56867313
• DL-Phenylalanine, methyl ester
• BCP31117
• NSC522409
• N9U5JM8RLK
• l-phe methyl ester
• Methyl2-amino-3-phenylpropanoate
• 2-Amino-3-phenylpropionic Acid Methyl Ester
• CS-0446953
• D,L-phenylalanine methyl ester
• NoName_3602
• AE-641/02458037
• phenylalanine, methyl ester
• Methyl DL-phenylalaninate
• H-DL-Phe-OMe HCl
• DTXSID40903021
• AB01326365-02
• Methyl l-phenylalaninate pound>>(S)-Methyl 2-amino-3-phenylpropanoate pound>>Phenylalanine methyl ester
• (+/-)-Phenylalanine methyl ester
• AKOS003658692
• EN300-34104
• (R)-2-AMINO-3-PHENYL-PROPIONIC ACID METHYL ESTER
• AKOS016042462
• BBL009783
• STK019373
• D-Phenylalanine, methylester

• MDL： MFCD00044582
• Inchi： 1S/C10H13NO2/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3
• InChI Key： VSDUZFOSJDMAFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DL-Phenylalanine Methyl Ester

Phenylalanine, Methylester: A Comprehensive Overview

Phenylalanine, methylester, also known as L-phenylalanine methyl ester, is a derivative of the essential amino acid phenylalanine. With the CAS number 15028-44-1, this compound has gained significant attention in various fields, including nutrition, pharmacology, and biotechnology. Its unique chemical structure and functional properties make it a valuable compound in both research and industrial applications.

The molecular structure of phenylalanine, methylester consists of a phenyl group attached to an alanine backbone, with a methyl ester group replacing the hydroxyl group of the carboxylic acid. This modification enhances its stability and bioavailability, making it an ideal candidate for use in dietary supplements and pharmaceutical formulations. Recent studies have highlighted its potential in improving cognitive function and enhancing physical performance, particularly in athletes and individuals with metabolic disorders.

In terms of synthesis, phenylalanine, methylester can be produced through various methods, including chemical synthesis and enzymatic catalysis. The choice of synthesis method depends on the desired purity and scalability of the process. Advances in green chemistry have led to the development of more sustainable production techniques, reducing environmental impact while maintaining high yields.

The biological activity of phenylalanine, methylester is closely related to its ability to cross the blood-brain barrier. This property allows it to influence neurotransmitter production, particularly dopamine and norepinephrine, which are crucial for mood regulation and cognitive function. Emerging research suggests that supplementation with this compound may offer therapeutic benefits for conditions such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

In the food industry, phenylalanine, methyleester is used as a flavor enhancer due to its ability to modulate taste perception. Its application in functional foods and beverages has been growing steadily, driven by consumer demand for health-promoting products. Additionally, it serves as a precursor for the synthesis of other bioactive compounds, further expanding its utility in diverse industries.

The global market for phenylalanine derivatives, including methylesters, has seen significant growth over the past decade. Factors contributing to this growth include increasing awareness of amino acids' health benefits and advancements in manufacturing technologies. Key players in the market are focusing on innovation to meet the rising demand for high-quality products that cater to both human and animal health sectors.

In conclusion, phenylalanine, methyleester stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique properties and potential for further research make it a promising candidate for addressing various health challenges in the future.